Cas no 2171210-04-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid
• CAS No: 2171210-04-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6409959
• PubChem ID: 165503328
• Update Time: 2025-10-28

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid
• 2171210-04-9
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-phenylbutanamido]acetic acid
• EN300-1482190

• Inchi： 1S/C28H28N2O5/c1-18(2)26(27(33)30(16-25(31)32)19-10-4-3-5-11-19)29-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,18,24,26H,16-17H2,1-2H3,(H,29,34)(H,31,32)/t26-/m1/s1
• InChI Key： KMGGZAJLTGJAJM-AREMUKBSSA-N
• SMILES： O(C(N[C@@H](C(N(C1C=CC=CC=1)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid

Comprehensive Guide to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid (CAS No. 2171210-04-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid (CAS No. 2171210-04-9) has emerged as a compound of significant interest. This molecule, often referred to in abbreviated forms for ease of communication, plays a pivotal role in peptide synthesis and drug development. Its unique structural features make it a valuable building block in the creation of complex peptides, which are essential in the development of new therapeutic agents.

The compound's full name, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid, reveals much about its chemical structure and functionality. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as this moiety is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group protects the amino group during synthesis, preventing unwanted side reactions and ensuring the correct sequence of amino acids in the final peptide product.

Researchers and pharmaceutical companies are increasingly interested in 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid due to its applications in developing peptide-based drugs. Peptide therapeutics have gained prominence in recent years, with their ability to target specific biological pathways with high precision and minimal side effects. This compound, with its Fmoc-protected amino acid structure, is crucial in synthesizing these advanced therapeutic peptides.

The stereochemistry of this compound, indicated by the (2R) configuration in its name, is another critical aspect. Chirality plays a vital role in drug efficacy and safety, as different enantiomers can have dramatically different biological activities. The specific R configuration in 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid ensures its compatibility with biological systems and its effectiveness in peptide synthesis applications.

Recent trends in pharmaceutical research have seen a surge in demand for Fmoc-protected amino acid derivatives like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid. This is driven by the growing need for personalized medicine and targeted therapies. The compound's ability to facilitate the synthesis of complex peptide structures makes it invaluable in developing treatments for various conditions, from metabolic disorders to certain types of cancer.

Quality control is paramount when working with 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid. Researchers must ensure high purity levels, typically ≥95% as determined by HPLC, to guarantee successful peptide synthesis outcomes. The compound's stability under various conditions and its solubility properties in common organic solvents are also important considerations for laboratory applications.

The synthesis and application of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid represent exciting opportunities in medicinal chemistry. As the pharmaceutical industry continues to explore peptide-based therapeutics, the demand for high-quality building blocks like this compound is expected to grow significantly. Its role in enabling the development of next-generation drugs positions it as a key player in advancing modern medicine.

Storage and handling of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place, protected from light and moisture to maintain its stability and efficacy for research purposes.

Looking ahead, the applications of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid may expand beyond current uses. With ongoing research in peptide engineering and drug delivery systems, this compound could play a role in developing innovative therapeutic approaches, including peptide-drug conjugates and targeted delivery mechanisms.

For researchers interested in working with 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-phenylbutanamidoacetic acid (CAS No. 2171210-04-9), it's essential to source the compound from reputable suppliers who can provide detailed analytical data and certificates of analysis. This ensures the reliability of experimental results and the success of peptide synthesis projects.